molecular formula C10H14N4O3 B8387613 4-nitro-2-methyl-N-(beta-ureido-ethyl)aniline

4-nitro-2-methyl-N-(beta-ureido-ethyl)aniline

Cat. No.: B8387613
M. Wt: 238.24 g/mol
InChI Key: DMPLUEJDKAHSRQ-UHFFFAOYSA-N
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Description

4-nitro-2-methyl-N-(beta-ureido-ethyl)aniline is a useful research compound. Its molecular formula is C10H14N4O3 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H14N4O3

Molecular Weight

238.24 g/mol

IUPAC Name

2-(2-methyl-4-nitroanilino)ethylurea

InChI

InChI=1S/C10H14N4O3/c1-7-6-8(14(16)17)2-3-9(7)12-4-5-13-10(11)15/h2-3,6,12H,4-5H2,1H3,(H3,11,13,15)

InChI Key

DMPLUEJDKAHSRQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)[N+](=O)[O-])NCCNC(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

24.3 g (0.3 mole) of potassium isocyanate in solution in 75 cm3 of water is added to 57.9g (0.25 mole) of 4-nitro-2-methyl-N-(β-aminoethyl) aniline monohydrochloride in 235 cm3 of water at 60°. After keeping the reaction mixture for 15 minutes in a boiling water bath, drying yields 48 g of 4-nitro-2-methyl-N-(β-ureido-ethyl)aniline which, after recrystallization in acetic acid, melts at 186° C.
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Synthesis routes and methods II

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4-nitro-2-methyl-N-(β-aminoethyl) aniline monohydrochloride is obtained by reacting ethylene diamine with 2-chloro-5-nitro-toluene. This monohydrochloride is then reacted with potassium isocyanate to produce 4-nitro-2-methyl-N-(β-ureidoethyl) aniline, which is reduced with hydrazine and Raney's nickel to 4-amino-2-methyl-N-(β-ureidoethyl) aniline.
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